Cas no 192133-86-1 (3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester)

• Product Name: 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester
• CAS No: 192133-86-1
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 1385427
• PubChem ID: 11833178
• Update Time: 2025-10-24

3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester
• 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-, 3-(1,1-dimethylethyl) ester
• 3-[(tert-butoxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid
• PS-19397
• F89734
• 192133-86-1
• 3-TERT-BUTOXYCARBONYL-1,2,4,5-TETRAHYDRO-3-BENZAZEPINE-4-CARBOXYLIC ACID
• SCHEMBL1791198
• EN300-6735001
• 3-Boc-1,2,4,5-tetrahydro-3-benzazepine-4-carboxylic acid
• 3-(tert-Butoxycarbonyl)-2,3,4,5-tetrahydro-1H-benzo[d]azepine-2-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-8-11-6-4-5-7-12(11)10-13(17)14(18)19/h4-7,13H,8-10H2,1-3H3,(H,18,19)
• InChI Key： AJHZVXMRCAZSGX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2=CC=CC=C2CC1C(O)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester

Comprehensive Overview of 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester (CAS No. 192133-86-1)

The compound 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester (CAS No. 192133-86-1) is a specialized chemical entity with significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a benzazepine core and a dimethylethyl ester moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing attention toward CAS No. 192133-86-1 is its role in modulating specific biochemical pathways. The benzazepine scaffold is known for its interaction with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in various diseases. This compound's ester derivative enhances its stability and bioavailability, addressing common challenges in drug formulation. As the demand for novel GPCR-targeting therapies rises, 3H-3-Benzazepine-2,3-dicarboxylic acid derivatives are gaining traction in academic and industrial labs.

In addition to its pharmaceutical relevance, 192133-86-1 is also studied for its potential in green chemistry applications. With sustainability becoming a priority, researchers are investigating eco-friendly synthesis routes for such intermediates. The dimethylethyl ester group, for instance, may offer advantages in reducing waste or improving reaction yields, a focus area in recent publications and patent filings. This dual appeal—both therapeutic and environmental—makes the compound a standout subject in contemporary chemical literature.

Another aspect driving interest in 3H-3-Benzazepine-2,3-dicarboxylic acid, 1,2,4,5-tetrahydro-,3-(1,1-dimethylethyl) ester is its analytical characterization. Advanced techniques like NMR, HPLC, and mass spectrometry are frequently employed to validate its purity and structure, reflecting the broader industry emphasis on quality control. Laboratories often search for reliable reference standards of CAS No. 192133-86-1, underscoring its importance in method development and regulatory compliance.

Looking ahead, the compound’s versatility positions it as a candidate for interdisciplinary research. Whether in neuroscience, where benzazepine analogs are explored for cognitive health, or in materials science, where its derivatives could contribute to functional polymers, 192133-86-1 exemplifies the convergence of chemistry and innovation. As AI-driven drug design accelerates, computational studies on such molecules are likely to expand, further elevating their profile in scientific databases and search queries.